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Compound of Interest

Compound Name: 3-(3-Bromo-2-thienyl)-1-propene

CAS No.: 33892-67-0

Cat. No.: B1281508

Get Quote

Executive Summary: The Dual-Hazard Profile
Compounds containing the 3-bromo-2-thienyl moiety (e.g., 3-bromo-2-thiophenecarbaldehyde,

3-bromo-2-acetylthiophene) present a "Dual-Hazard" profile critical for drug development

professionals:

Synthetic Hazard (Immediate): These are high-energy precursors often subjected to lithium-

halogen exchange. The bromine at C3 is labile, and the thiophene ring is electron-rich,

making the system prone to runaway exotherms or explosive polymerization if lithiation

conditions (temperature/solvent) deviate.

Medicinal Hazard (Latent): The thiophene ring is a structural alert. In vivo, the S-heterocycle

undergoes CYP450-mediated bioactivation to form reactive S-oxides or epoxides, leading to

idiosyncratic hepatotoxicity.

Chemical & Physical Hazard Characterization
The following data aggregates safety parameters for common derivatives (e.g., 3-bromo-2-

thiophenecarbaldehyde) to establish a baseline for the class.
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Comparative Hazard Data Table

Parameter
3-Bromo-2-
thiophenecarbalde
hyde

3-Bromothiophene
(Parent)

Hazard Implication

Physical State
Yellow Liquid / Low-

Melting Solid
Colorless Liquid

Aerosol/Vapor

generation risk.[1]

Flash Point >110 °C (Closed Cup) 56 °C

Flammability: Parent

is flammable;

derivatives are

combustible.

Acute Tox (Oral) Fatal (Category 2) Toxic (Category 3)
Extreme care with

dusts/residues.

Acute Tox (Dermal) Harmful Fatal (Category 1/2)

Skin Absorption:

Rapid systemic

toxicity.

Reactivity
Air-sensitive

(Aldehyde oxidation)
Stable but volatile

Inert atmosphere

required.

Odor
Stench (Thio-

compounds)
Stench

Olfactory fatigue may

mask leaks.

Reactivity Hazards: The Lithiation Risk[2]
The primary utility of 3-bromo-2-thienyl compounds is the selective functionalization at the C3

position via Lithium-Halogen Exchange. This process introduces critical process safety risks.

The "Dance" of Halogens: Treating 3-bromo-2-substituted thiophenes with n-BuLi can lead to

"halogen dance" (base-catalyzed migration of the bromine) if the temperature rises above

-78°C, resulting in mixtures of regioisomers and unpredictable exotherms.

Ring Opening: The lithiated thiophene intermediate is thermodynamically unstable relative to

benzene analogs. Above -40°C, the ring can fragment, ejecting sulfur and generating highly

reactive alkynyl thiolates.
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Toxicological Mechanisms & Structural Alerts
For medicinal chemists, the hazard extends beyond the flask. The 3-bromo-2-thienyl motif

carries specific metabolic risks.

Metabolic Bioactivation Pathway
Thiophene rings are not inert scaffolds. They are metabolized by Cytochrome P450 enzymes

(specifically CYP2C9 and CYP1A2).

Mechanism:

S-Oxidation: The sulfur atom is oxidized to a thiophene S-oxide.

Epoxidation: Alternatively, the C2-C3 double bond is epoxidized.

Michael Addition: These intermediates act as soft electrophiles, covalently binding to

nucleophilic residues (Cysteine/Lysine) on liver proteins. This haptenization triggers immune-

mediated hepatotoxicity (e.g., Tienilic acid toxicity).

Visualization: Thiophene Metabolic Toxicity Pathway
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Figure 1: Metabolic activation pathway of thiophene derivatives leading to potential drug-

induced liver injury (DILI).

Protocol: Safe Handling & Synthesis
Engineering Controls

Containment: Handle all 3-bromo-2-thienyl derivatives in a certified chemical fume hood.
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Glove Selection: Standard nitrile gloves are often insufficient for brominated aromatics due to

permeation. Use Silver Shield (Laminate) or double-gloved Nitrile (min 0.11mm) with

immediate change upon splash.

Decontamination: Use a bleach solution (sodium hypochlorite) to oxidize residual sulfur

compounds (stench control) before solvent cleaning.

Critical Workflow: Lithium-Halogen Exchange
This is the most hazardous operation involving this class. The following protocol minimizes the

risk of "Halogen Dance" and thermal runaway.

Step-by-Step Methodology:

Preparation (Inerting):

Flame-dry a 3-neck round bottom flask under a high-vacuum/Argon manifold.

Crucial: Ensure the internal temperature probe is submerged in the solvent, not just the

headspace.

Solvent & Substrate:

Dissolve the 3-bromo-2-thienyl substrate in anhydrous THF (inhibitor-free).

Cool to -78°C (Dry ice/Acetone). Do not proceed until internal temp is stable.

Reagent Addition (The Danger Zone):

Add n-BuLi or t-BuLi dropwise via syringe pump or cannula.

Rate Limit: Monitor internal temp. If it rises > -70°C, stop addition immediately.

Reasoning: Rapid addition creates localized hot spots where the kinetic bromine

exchange competes with thermodynamic scrambling.

Quenching:

Add the electrophile (e.g., DMF, Iodine) at -78°C.
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Allow to warm to 0°C only after the electrophile is fully added.

Visualization: Risk Assessment Logic for Lithiation
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Figure 2: Decision logic for maintaining process safety during the lithiation of bromothiophenes.

Emergency Response
Skin Contact: Immediate wash with soap and water for 15 minutes.[2] Do not use ethanol

(enhances absorption). If the compound is a liquid (e.g., 3-bromothiophene), assume

systemic absorption and seek medical monitoring for CNS depression.

Ingestion: Fatal risk.[3] Do NOT induce vomiting. Transport to ER immediately with SDS.

Spill: Evacuate area. Absorb with vermiculite. Do not use combustible materials (sawdust).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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